5-BDBD 5-BDBD 5-BDBD is a selective inhibitor of P2X4.
Brand Name: Vulcanchem
CAS No.: 768404-03-1
VCID: VC0516255
InChI: InChI=1S/C17H11BrN2O2/c18-11-5-3-4-10(8-11)15-17-16(20-14(21)9-19-15)12-6-1-2-7-13(12)22-17/h1-8H,9H2,(H,20,21)
SMILES: C1C(=O)NC2=C(C(=N1)C3=CC(=CC=C3)Br)OC4=CC=CC=C42
Molecular Formula: C17H11BrN2O2
Molecular Weight: 355.2 g/mol

5-BDBD

CAS No.: 768404-03-1

Cat. No.: VC0516255

Molecular Formula: C17H11BrN2O2

Molecular Weight: 355.2 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

5-BDBD - 768404-03-1

Specification

Description 5-BDBD is a selective inhibitor of P2X4.
CAS No. 768404-03-1
Molecular Formula C17H11BrN2O2
Molecular Weight 355.2 g/mol
IUPAC Name 5-(3-bromophenyl)-1,3-dihydro-[1]benzofuro[3,2-e][1,4]diazepin-2-one
Standard InChI InChI=1S/C17H11BrN2O2/c18-11-5-3-4-10(8-11)15-17-16(20-14(21)9-19-15)12-6-1-2-7-13(12)22-17/h1-8H,9H2,(H,20,21)
Standard InChI Key NKYMVQPXXTZHSF-UHFFFAOYSA-N
SMILES C1C(=O)NC2=C(C(=N1)C3=CC(=CC=C3)Br)OC4=CC=CC=C42
Canonical SMILES C1C(=O)NC2=C(C(=N1)C3=CC(=CC=C3)Br)OC4=CC=CC=C42
Appearance Solid powder

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